Cas no 1805167-53-6 (3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805167-53-6
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4860692
• Update Time: 2025-10-28

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-5-4(6(10)11)3(1-9)2-13-7(5)12/h2,6H,1H2
• InChI Key： JUUUQMFFUPHWGQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine

Research Brief on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS: 1805167-53-6)

The compound 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS: 1805167-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This halogen-rich pyridine derivative serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting protein-protein interactions.

Recent studies have focused on the synthetic utility of this compound, with particular emphasis on its role in palladium-catalyzed cross-coupling reactions. The presence of multiple halogen substituents at different positions allows for selective functionalization, making it a valuable building block for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effective use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors with improved pharmacokinetic properties.

From a structural perspective, the difluoromethyl group at the 4-position contributes to enhanced metabolic stability and membrane permeability, while the iodopyridine moiety facilitates various metal-catalyzed transformations. Researchers at several pharmaceutical companies have reported using this compound as a key intermediate in their drug discovery programs, particularly for oncology and inflammatory disease targets.

The latest pharmacological investigations (2024) have revealed that derivatives synthesized from this scaffold show promising activity against resistant strains of various kinases. The electron-withdrawing effects of the halogen atoms appear to modulate the electronic properties of the pyridine ring, leading to improved target binding affinity in several cases. Computational studies suggest these modifications may also reduce off-target effects commonly observed with simpler pyridine-based inhibitors.

From a safety and handling perspective, recent material safety data sheets (2024 updates) indicate that proper precautions should be taken when working with this compound, particularly due to the reactive chloromethyl group. Several research groups have developed improved synthetic protocols that minimize the formation of byproducts while maintaining high yields, as reported in recent Organic Process Research & Development publications.

Looking forward, the unique combination of substituents on this pyridine scaffold continues to inspire novel drug design strategies. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a starting material for radio-labeled compounds in diagnostic applications. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.